N-(3,5-dimethylphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-1-oxo-3,4-dihydroisochromene-3-carboxamide
• InChI: InChI=1S/C18H17NO3/c1-11-7-12(2)9-14(8-11)19-17(20)16-10-13-5-3-4-6-15(13)18(21)22-16/h3-9,16H,10H2,1-2H3,(H,19,20)
• InChI Key: OZEZSPSRWGCNFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2CC3=CC=CC=C3C(=O)O2)C
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

The compound “N-(3,5-dimethylphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide” is a complex organic molecule. It contains a 3,5-dimethylphenyl group, which is a phenyl group (a ring of six carbon atoms) with two methyl groups (CH3) attached at the 3rd and 5th positions. It also contains an isochromene group, which is a fused ring system consisting of a benzene ring and a dihydrofuran ring. The “1-oxo” indicates the presence of a carbonyl group (C=O) at the 1st position of the isochromene ring, and the “3-carboxamide” indicates the presence of a carboxamide group (CONH2) at the 3rd position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or modifying the structure of the molecule. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the carbonyl group, the carboxamide group, and the aromatic ring would all contribute to the overall structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties would be determined by the structure of the compound and the functional groups it contains.

Scientific Research Applications

Chiral Chromatography

3,5-Dimethylphenyl isocyanate: , a derivative of this compound, finds applications in chiral chromatography. .

Mass Spectrometry

Researchers use 4-bromo-3,5-dimethylphenyl-N-methylcarbamate as an internal standard/surrogate in mass spectrometry applications. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on this compound, it’s difficult to provide details on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

The future directions for research on a compound would depend on its properties and potential applications. This could include further studies to better understand its properties, development of synthesis methods, or exploration of its potential uses.